Cas no 81269-26-3 (N-(4-{[4-(Trichloromethyl)benzoyl]sulfanyl}phenyl)ethanimidic acid)

• Product name: N-(4-{[4-(Trichloromethyl)benzoyl]sulfanyl}phenyl)ethanimidic acid
• CAS No: 81269-26-3
• MF: C₁₆H₁₂Cl₃NO₂S
• MW: 388.695980072021
• CID: 986586
• PubChem ID: 285430

N-(4-{[4-(Trichloromethyl)benzoyl]sulfanyl}phenyl)ethanimidic acid Chemical and Physical Properties

Names and Identifiers

• 81269-26-3
• NSC-142308
• N-(4-{[4-(Trichloromethyl)benzoyl]sulfanyl}phenyl)ethanimidic acid
• DTXSID501001905
• NSC142308
• DS-011924
• N-[4-[4-(trichloromethyl)benzoyl]sulfanylphenyl]acetamide

• Inchi： InChI=1S/C16H12Cl3NO2S/c1-10(21)20-13-6-8-14(9-7-13)23-15(22)11-2-4-12(5-3-11)16(17,18)19/h2-9H,1H3,(H,20,21)
• InChI Key： FOSYQTLYXJIIOD-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC=C(C=C1)SC(=O)C2=CC=C(C=C2)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 386.965433g/mol
• Monoisotopic Mass: 386.965433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5Ų
• XLogP3: 4.7